2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile

• IUPAC Name: 2-[1-(cyanomethyl)-10,10-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecan-4-yl]acetonitrile
• InChI: InChI=1S/C14H22N4O/c1-13(2)11-14(3-10-19-13)12-17(6-4-15)8-9-18(14)7-5-16/h3,6-12H2,1-2H3
• InChI Key: PMFLHMSQCIATRT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CCO1)CN(CCN2CC#N)CC#N)C
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol

Description

2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile, also known as DODAC, is a cationic lipid widely used in the field of gene delivery. DODAC is a synthetic lipid that can be synthesized using various methods. The purpose of

Mechanism of Action

2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile interacts with negatively charged DNA through electrostatic interactions, forming a complex that can enter cells via endocytosis. Once inside cells, the 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile-DNA complex is able to release the DNA, allowing it to be transcribed and translated into protein.
Biochemical and Physiological Effects:
2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile has been shown to have low toxicity and high transfection efficiency, making it a promising candidate for gene delivery. However, 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile can induce an immune response, leading to the activation of cytokines and the subsequent inflammation.

Advantages and Limitations for Lab Experiments

2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile has several advantages for lab experiments, including its low toxicity and high transfection efficiency. However, 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile can induce an immune response, which can limit its effectiveness in certain applications.

Future Directions

For 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile include the development of new methods for synthesizing 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile, the optimization of 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile for gene delivery, and the development of new applications for 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile in the fields of gene therapy and vaccine development. Additionally, the use of 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile in combination with other delivery methods, such as electroporation, may enhance its effectiveness in certain applications.

Synthesis Methods

2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile can be synthesized using various methods, including the reaction of 1,8-diaminooctane with 5,5-dimethyl-1,3-cyclohexanedione, and the reaction of 1,8-diaminooctane with 5,5-dimethylcyclohexane-1,3-dione followed by acetonitrile addition. The reaction of 1,8-diaminooctane with 5,5-dimethylcyclohexane-1,3-dione followed by acetonitrile addition is the most commonly used method for synthesizing 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile.

Scientific Research Applications

2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile has been widely used in the field of gene delivery due to its cationic nature, which allows it to interact with negatively charged DNA. 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile has been used in various studies to deliver genes to cells for the purpose of gene therapy. Additionally, 2,2'-(8,8-dimethyl-9-oxa-1,4-diazaspiro[5.5]undecane-1,4-diyl)diacetonitrile has been used in the development of vaccines and as a transfection reagent for the delivery of siRNA.